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Compound of Interest

Compound Name: 5,5'-Dimethyl-2,2"-bipyrimidine
Cat. No.: B13659169
Get Quote
\ J

CAS Number: 935267-14-4 Formula: CioH10N4 Molecular Weight: 186.21 g/mol [1]

Executive Safety Summary

5,5'-Dimethyl-2,2'-bipyrimidine is a nitrogen-rich heterocyclic compound primarily used as a
ligand in coordination chemistry and pharmaceutical synthesis. Unlike its bipyridine analogs,
the bipyrimidine structure contains four nitrogen atoms, increasing its potential for generating
nitrogen oxides (NOx) during thermal decomposition.

Effective disposal requires strict adherence to incineration protocols equipped with afterburners
and scrubbers. This guide outlines the segregation, packaging, and regulatory workflows to
ensure compliance with environmental safety standards.

Hazard Profile (GHS Classification)
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Hazard Type Code Description
Skin Irritation H315 Causes skin irritation.[2][3][4]
o Causes serious eye irritation.
Eye Irritation H319
[2][3][4][5][6]
May cause respiratory irritation
STOT-SE H335

(Single Exposure).[2][3]

Pre-Disposal Handling & Segregation

Before disposal, waste streams must be characterized to prevent dangerous chemical
incompatibilities.[7]

Segregation Logic

e Incompatible with: Strong oxidizing agents and strong acids.

e Chelation Risk: If this compound was used to bind metals (e.g., Ruthenium, Iridium), the
waste must be classified as Heavy Metal Organic Waste. Do not mix with standard organic

solvents if metal contamination is present.

Storage Requirements[2][3][5][6][7][8]1[9][10]

o Container: High-density polyethylene (HDPE) or amber glass bottles with PTFE-lined caps.

e Labeling: Must be clearly labeled "Hazardous Waste - Organic." If metals are present, add

"Contains Heavy Metals."

Disposal Workflows
Scenario A: Solid Waste (Pure Substance)

Protocol:

o Collection: Sweep spilled or excess solid into a dedicated wide-mouth jar. Do not create
dust; use a damp paper towel for final cleanup.
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o Deactivation: There is no standard chemical deactivation method for this stable heterocycle
in the lab. Thermal destruction is required.

e Disposal: Seal container and tag for "Incineration.”

Scenario B: Liquid Waste (Solutions)

Protocol:

e Solvent Compatibility: Ensure the carrier solvent is compatible with the waste stream (e.qg.,
DMSO, Methanol, Acetonitrile).

+ Halogen Check:
o Non-Halogenated: If dissolved in non-halogenated solvents (Acetone, Ethanol).
o Halogenated: If dissolved in DCM or Chloroform.

o Action: Segregate strictly based on the solvent. 5,5'-Dimethyl-2,2'-bipyrimidine itself is
non-halogenated but must follow the solvent's disposal path.

Scenario C: Contaminated Debris

Protocol:
» Items: Gloves, weighing boats, paper towels.
« Action: Double-bag in clear polyethylene bags (4 mil thickness).

e Labeling: "Solid Debris Contaminated with Organic Irritants."”

Visualized Disposal Decision Tree
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Waste Generation
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Caption: Operational decision tree for segregating 5,5'-Dimethyl-2,2'-bipyrimidine waste
streams based on physical state and chemical composition.

Emergency Procedures (Spill Response)
In the event of a spill during disposal handling, execute the S.W.I.M. protocol:

o Stop the spill: Upright the container if safe to do so.[8]

« Warn others: Evacuate the immediate area.
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« |solate the area: Close lab doors and post warning signs.
e Minimize exposure: Don PPE (Nitrile gloves, safety goggles, N95 dust mask or respirator).
Cleanup Steps:

e Dry Spill: Do not dry sweep. Use a HEPA vacuum or wet the powder slightly with an inert
solvent (like water/ethanol mix) to prevent dust generation, then wipe up.

o Wet Spill: Absorb with vermiculite or sand. Do not use combustible materials like sawdust if
strong oxidizers are nearby.

Regulatory & Compliance Data

While 5,5'-Dimethyl-2,2'-bipyrimidine is not explicitly P-listed or U-listed under US EPA RCRA
regulations (40 CFR 261.33), it must be managed as hazardous waste due to its toxicity and
irritant characteristics.

Regulatory Body Classification Requirement

Dispose via permitted TSDF
US EPA (RCRA) Unlisted Hazardous (Treatment, Storage, and
Disposal Facility).

If in solution, regulation
DOT (Transport) Not Regulated (Solid) depends on the solvent (e.g.,
Flammable Liquid).

Laboratory chemicals,
European Waste Code 16 05 06* consisting of or containing

hazardous substances.

Final Disposal Method: The preferred method is High-Temperature Incineration. The facility
must be capable of scrubbing nitrogen oxides (NOx) generated by the combustion of the
pyrimidine rings.
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e National Research Council (US) Committee on Prudent Practices in the Laboratory.Prudent
Practices in the Laboratory: Handling and Management of Chemical Hazards. National
Academies Press (US), 2011. [Link]

+ US Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations: Title 40 CFR Parts 260-273. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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